Cas no 1416438-49-7 (5-Chloro-1-ethynyl-2,3-dimethoxybenzene)

• Product Name: 5-Chloro-1-ethynyl-2,3-dimethoxybenzene
• CAS No: 1416438-49-7
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD22690106
• CID: 4797421
• PubChem ID: 71742611
• Update Time: 2025-05-21

5-Chloro-1-ethynyl-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1-ETHYNYL-2,3-DIMETHOXYBENZENE
• 5-Chloro-1-ethynyl-2,3-dimethoxybenzene

• MDL： MFCD22690106
• Inchi： 1S/C10H9ClO2/c1-4-7-5-8(11)6-9(12-2)10(7)13-3/h1,5-6H,2-3H3
• InChI Key： KRDNZABJMGUUDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#C)C(=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5

Additional information on 5-Chloro-1-ethynyl-2,3-dimethoxybenzene

5-Chloro-1-Ethynyl-2,3-Dimethoxybenzene: A Comprehensive Overview

The compound 5-Chloro-1-Ethynyl-2,3-Dimethoxybenzene, identified by the CAS number CAS No. 1416438-49-7, is a highly specialized aromatic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at position 5, an ethynyl group at position 1, and methoxy groups at positions 2 and 3. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 5-Chloro-1-Ethynyl-2,3-Dimethoxybenzene in the development of advanced materials, particularly in the field of organic electronics. The ethynyl group, being a strong electron-withdrawing substituent, enhances the conjugation within the benzene ring, thereby improving the electronic properties of the molecule. This makes it an ideal candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into OLED structures can significantly enhance device efficiency and stability, paving the way for its application in next-generation display technologies.

In addition to its electronic applications, 5-Chloro-1-Ethynyl-2,3-Dimethoxybenzene has shown promise in medicinal chemistry. The methoxy groups at positions 2 and 3 contribute to the molecule's hydrophilicity, which is crucial for drug delivery systems. Recent findings suggest that this compound can serve as a scaffold for designing bioactive molecules with potential anti-inflammatory and anticancer properties. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery research.

The synthesis of 5-Chloro-1-Ethynyl-2,3-Dimethoxybenzene involves a multi-step process that typically begins with the chlorination of a suitable benzene derivative. The subsequent introduction of ethynyl and methoxy groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The environmental impact of CAS No. 1416438-49-7 has also been a subject of recent research. Studies indicate that this compound undergoes rapid degradation under UV light and microbial action, minimizing its persistence in the environment. However, further investigations are needed to fully understand its ecological footprint and develop sustainable practices for its production and disposal.

In conclusion, 5-Chloro-1-Ethynyl-2,3-Dimethoxybenzene is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable resource for advancing materials science, electronics, and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.